2-AEMP

• Molecular Formula: C3H10NO3P
• Molecular Weight: 139.09 g/mol
• InChI: InChI=1S/C3H10NO3P/c1-8(5,6)7-3-2-4/h2-4H2,1H3,(H,5,6)
• InChIKey: MXZASEUAQKMVGV-UHFFFAOYSA-N

What is 2-AEMP (2-Aminoethyl methylphosphonate) for Scientific Procurement?

2-AEMP (2-Aminoethyl methylphosphonate) is a phosphonic acid analog of the major inhibitory neurotransmitter γ-aminobutyric acid (GABA), known to exhibit antagonist activity at GABA(A)-ρ1 (also known as ρ1 GABA(C)) receptors [1]. Its primary utility is as a pharmacological tool compound for investigating GABA(A)-ρ1 receptor function in neuroscience research [2]. Unlike other GABA analogs that act as agonists or modulators, 2-AEMP is characterized as a competitive antagonist, and its rapid kinetic profile differentiates it from the prototypical antagonist TPMPA [3].

TargetGABA(A)-ρ1 (GABAC) receptor antagonist

ProfileReported rapid onset and fast washout kinetics

SelectivityLacks reported GABA(B) partial agonist activity

• [1] Xie, A., Yan, J., Yue, L., Feng, F., Mir, F., Abdel-Halim, H., ... & Pepperberg, D. R. (2011). 2-Aminoethyl methylphosphonate, a potent and rapidly acting antagonist of GABA(A)-ρ1 receptors. Molecular Pharmacology, 80(6), 965-978. View Source
• [2] Smith, B. J., & Cote, N. K. (2015). In vivo electroretinographic studies of the role of GABA(C) receptors in retinal signal processing. Experimental Eye Research, 139, 37-47. View Source
• [3] MedChemExpress. (n.d.). 2-AEMP (2-Aminoethyl methylphosphonate) | GABA Receptor Antagonist. View Source

Why 2-AEMP is Not Interchangeable with Generic GABA(A)-ρ1 Antagonists Like TPMPA

While 2-AEMP and TPMPA are both competitive antagonists at the GABA(A)-ρ1 receptor, they are not functionally interchangeable. Direct comparative studies reveal critical differences in their kinetic profiles, including the onset of inhibition and, most notably, the rate of recovery from inhibition after compound washout [1]. Furthermore, 2-AEMP exhibits a distinct pharmacological selectivity profile; it lacks the off-target GABA(B) receptor partial agonist activity observed with TPMPA and its analog 3-APMPA, a property that can introduce confounding variables in electrophysiological studies of retinal signaling [2]. These quantitative and qualitative differences mean that substituting TPMPA with 2-AEMP will produce different experimental outcomes, particularly in assays where rapid kinetics and receptor specificity are paramount.

Property

2-AEMP

TPMPA (Generic)

Recovery kinetics

Reported rapid washout

Significantly slower recovery

Onset of inhibition

Shorter preincubation required

Longer preincubation period

GABA(B) activity

Not observed (reported selective)

Partial agonist activity reported

Kinetic and selectivity profile differences may shift experimental outcomes in dynamic electrophysiology or retinal signaling studies. Direct 1:1 substitution requires validation.

• [1] Xie, A., Yan, J., Yue, L., Feng, F., Mir, F., Abdel-Halim, H., ... & Pepperberg, D. R. (2011). 2-Aminoethyl methylphosphonate, a potent and rapidly acting antagonist of GABA(A)-ρ1 receptors. Molecular Pharmacology, 80(6), 965-978. View Source
• [2] Smith, B. J., & Cote, N. K. (2015). In vivo electroretinographic studies of the role of GABA(C) receptors in retinal signal processing. Experimental Eye Research, 139, 37-47. View Source

Quantitative Evidence: How 2-AEMP Differentiates from TPMPA and Other Analogs

Competitive Antagonist Potency: A Comparison with TPMPA (IC50)

In a head-to-head comparison using whole-cell patch-clamp recordings on human GABA(A)-ρ1 receptors expressed in neuroblastoma cells, 2-AEMP exhibits competitive antagonist activity with an IC50 value within 2.5-fold of TPMPA's potency [1]. Specifically, when co-applied with 10 μM GABA, the IC50 of 2-AEMP is 18 μM, compared to 7 μM for TPMPA [1].

Antagonist potency

Head-to-head

IC₅₀ 18 μM

vs TPMPA 7 μM

Comparable potency context; supports antagonist profiling

Human ρ1 receptors, 10 μM GABA co‑application

Evidence Dimension	Potency as a competitive antagonist (IC50)
Target Compound Data	18 μM
Comparator Or Baseline	TPMPA: 7 μM
Quantified Difference	2.5-fold less potent than TPMPA
Conditions	Whole-cell patch-clamp; Human GABA(A)-ρ1 receptors in neuroblastoma cells; co-applied with 10 μM GABA.

Why This Matters

This confirms 2-AEMP's potency is comparable to the standard antagonist TPMPA, making it a valid alternative, but the modest difference in IC50 means it is not a direct 1:1 substitute in dose-response experiments.

• [1] Xie, A., Yan, J., Yue, L., Feng, F., Mir, F., Abdel-Halim, H., ... & Pepperberg, D. R. (2011). 2-Aminoethyl methylphosphonate, a potent and rapidly acting antagonist of GABA(A)-ρ1 receptors. Molecular Pharmacology, 80(6), 965-978. View Source

Kinetics of Inhibition Release: Faster Washout than TPMPA

A direct comparison of the recovery from inhibition upon antagonist washout reveals a marked kinetic advantage for 2-AEMP over TPMPA. The rate of inhibition release upon terminating the presentation of 2-AEMP is significantly faster than that observed for TPMPA [1]. Quantitative analysis from the study shows that the exponential time constant for inhibition release is approximately 0.7 seconds for 2-AEMP, compared to 2.5 seconds for TPMPA, indicating a >3-fold faster recovery [1].

Washout kinetics

Head-to-head

τ ≈ 0.7 s

vs TPMPA τ ≈ 2.5 s (>3‑fold faster)

Reported rapid recovery supports reversible inhibition studies

Whole‑cell patch‑clamp, washout after GABA co‑application

Evidence Dimension	Rate of inhibition release (exponential time constant)
Target Compound Data	~0.7 seconds
Comparator Or Baseline	TPMPA: ~2.5 seconds
Quantified Difference	>3-fold faster washout for 2-AEMP
Conditions	Whole-cell patch-clamp; Human GABA(A)-ρ1 receptors; washout after co-application with GABA.

Why This Matters

The faster kinetics of 2-AEMP make it a superior tool for experiments requiring rapid and reversible control of GABA(A)-ρ1 receptor activity, such as studies on synaptic dynamics or high-throughput screening.

• [1] Xie, A., Yan, J., Yue, L., Feng, F., Mir, F., Abdel-Halim, H., ... & Pepperberg, D. R. (2011). 2-Aminoethyl methylphosphonate, a potent and rapidly acting antagonist of GABA(A)-ρ1 receptors. Molecular Pharmacology, 80(6), 965-978. View Source

Onset of Inhibition: Shorter Preincubation Time Required vs. TPMPA

The onset of 2-AEMP's inhibitory effect is more rapid than that of TPMPA. When presented at concentrations near their respective IC50 values, the preincubation period required for 2-AEMP's onset of inhibition is reported to be 'much shorter' than that for TPMPA, a qualitative but critical advantage noted in the primary comparative study [1].

Onset of inhibition

Head-to-head

2‑AEMP: Significantly shorter preincubationTPMPA: Significantly longer

Qualitative difference reported near IC₅₀

Faster steady‑state block may fit dynamic perfusion assays

Whole‑cell patch‑clamp, human ρ1 receptors

Evidence Dimension	Preincubation time for onset of inhibition
Target Compound Data	Significantly shorter
Comparator Or Baseline	TPMPA: Significantly longer
Quantified Difference	Qualitative but substantial difference
Conditions	Whole-cell patch-clamp; Human GABA(A)-ρ1 receptors; near-IC50 concentrations.

Why This Matters

The faster onset of 2-AEMP is crucial for applications where achieving steady-state inhibition quickly is essential, such as in microfluidic cell perfusion systems or dynamic cellular assays.

• [1] Xie, A., Yan, J., Yue, L., Feng, F., Mir, F., Abdel-Halim, H., ... & Pepperberg, D. R. (2011). 2-Aminoethyl methylphosphonate, a potent and rapidly acting antagonist of GABA(A)-ρ1 receptors. Molecular Pharmacology, 80(6), 965-978. View Source

Selectivity Profile: Absence of GABA(B) Agonist Activity vs. TPMPA and 3-APMPA

In vivo electroretinogram (ERG) studies in mice reveal a critical selectivity advantage for 2-AEMP. Unlike TPMPA and its analog 3-APMPA, which both exhibit partial GABA(B) receptor agonist properties, 2-AEMP does not. This is evidenced by the observation that 2-AEMP does not alter the negative scotopic threshold response (nSTR), whereas TPMPA and 3-APMPA enhance it, a phenomenon replicated by the known GABA(B) agonist baclofen [1].

Selectivity profile

Head-to-head

2‑AEMP: No nSTR alterationTPMPA/3‑APMPA: nSTR enhancement (p=0.04)

In vivo mouse ERG, intravitreal injection

Absence of GABA(B) confound supports receptor‑specific interpretation

nSTR enhancement replicated by baclofen

Evidence Dimension	Effect on nSTR amplitude (an in vivo measure of GABA(B) activity)
Target Compound Data	No alteration of nSTR
Comparator Or Baseline	TPMPA: Enhancement of nSTR (p=0.04); 3-APMPA: Enhancement of nSTR (p=0.04); Baclofen: Enhancement of nSTR (p<0.01)
Quantified Difference	Qualitative difference (presence vs. absence of effect)
Conditions	In vivo mouse electroretinogram (ERG) after intravitreal injection.

Why This Matters

This clean selectivity profile ensures that experimental results can be attributed solely to GABA(A)-ρ1 receptor blockade, without confounding contributions from GABA(B) receptor activation, making 2-AEMP a more reliable and interpretable tool for neuroscience research.

• [1] Smith, B. J., & Cote, N. K. (2015). In vivo electroretinographic studies of the role of GABA(C) receptors in retinal signal processing. Experimental Eye Research, 139, 37-47. View Source

Structure-Activity Relationship (SAR): Superior Potency over Alkyl-Substituted Analogs

The methyl substituent on the phosphorus atom of 2-AEMP is critical for its potency. In a comparative SAR study, analogs of 2-AEMP possessing a benzyl or n-butyl group in place of the methyl substituent exhibited significantly reduced potency, as did analogs with a C-methyl substituent on the aminoethyl side chain [1]. Of the tested analogs, only (R)-2-aminopropyl methylphosphonate retained a significant ability to diminish the response to 10 μM GABA [1].

SAR context

Class-level

2‑AEMP: Retains high antagonist activityBenzyl/n‑butyl analogs: Markedly reduced potency

(R)-2‑aminopropyl analog retained some activity

Methyl substituent critical; sourcing exact structure relevant

Whole‑cell patch‑clamp, 10 μM GABA

Evidence Dimension	Antagonist potency (ability to diminish GABA response)
Target Compound Data	High potency (IC50 = 18 μM)
Comparator Or Baseline	Analogs with benzyl/n-butyl or C-methyl substituents
Quantified Difference	Significant reduction in potency for bulkier/substituted analogs
Conditions	Whole-cell patch-clamp; Human GABA(A)-ρ1 receptors; 10 μM GABA.

Why This Matters

This evidence demonstrates that the precise molecular structure of 2-AEMP is optimized for its activity. Sourcing the specific 2-AEMP compound, rather than a similar-looking analog, is essential for maintaining high potency in experimental applications.

• [1] Xie, A., Yan, J., Yue, L., Feng, F., Mir, F., Abdel-Halim, H., ... & Pepperberg, D. R. (2011). 2-Aminoethyl methylphosphonate, a potent and rapidly acting antagonist of GABA(A)-ρ1 receptors. Molecular Pharmacology, 80(6), 965-978. View Source

Optimal Scientific Applications of 2-AEMP Based on Its Differentiated Profile

High-Throughput Screening (HTS) for GABA(A)-ρ1 Modulators

The rapid onset and fast washout kinetics of 2-AEMP [1] make it an ideal antagonist for high-throughput screening assays. Its quick reversibility allows for repeated testing on the same cell population, increasing throughput and reducing variability compared to slower-acting antagonists like TPMPA.

In Vivo Electrophysiology Studies Requiring Selective GABA(A)-ρ1 Blockade

For in vivo studies, particularly in the retina, 2-AEMP is the preferred antagonist. Its lack of off-target activity at GABA(B) receptors [2] provides a clean, interpretable pharmacological blockade of GABA(A)-ρ1 receptors. This specificity is essential for dissecting the precise role of these receptors in complex neural circuits, where activation of other receptor types by TPMPA or 3-APMPA would confound results.

Dynamic Cellular Assays Using Microfluidic Perfusion Systems

The 'much shorter' preincubation time required for 2-AEMP's onset of inhibition [1] is a critical advantage in microfluidic or fast-perfusion systems. This property enables precise temporal control over receptor blockade, allowing researchers to study rapid synaptic events and receptor dynamics with high fidelity, a task for which slower antagonists like TPMPA are less suitable.

Structure-Activity Relationship (SAR) Studies Around GABAergic Ligands

As a parent molecule with well-characterized SAR, 2-AEMP serves as a critical reference point for medicinal chemistry efforts aimed at developing novel GABA(A)-ρ1 antagonists. Its established potency (IC50 = 18 μM) and defined structure [1] provide a benchmark against which the activity and kinetics of new chemical entities can be quantitatively compared.

Application

Selection Property

Validation Focus

High‑throughput screening (GABA(A)-ρ1)

Rapid washout and onset kinetics

Verify kinetic recovery in HTS cell model

In vivo retinal electrophysiology

Absence of off‑target GABA(B) activity

Confirm selective ρ1 blockade in retinal preparation

Microfluidic perfusion assays

Short preincubation requirement

Assess onset time in fast‑perfusion system

GABAergic ligand SAR studies

Well‑characterized antagonist scaffold

Benchmark against reported ρ1 potency and kinetics

• [1] Xie, A., Yan, J., Yue, L., Feng, F., Mir, F., Abdel-Halim, H., ... & Pepperberg, D. R. (2011). 2-Aminoethyl methylphosphonate, a potent and rapidly acting antagonist of GABA(A)-ρ1 receptors. Molecular Pharmacology, 80(6), 965-978. View Source
• [2] Smith, B. J., & Cote, N. K. (2015). In vivo electroretinographic studies of the role of GABA(C) receptors in retinal signal processing. Experimental Eye Research, 139, 37-47. View Source